Gold(III) oxide

Specification

• CAS No.: 1303-58-8
• Molecular Formula: Au2O3
• Molecular Weight: 441.931 g/mol
• IUPAC Name: gold(3+);oxygen(2-)
• Standard InChI: InChI=1S/2Au.3O/q2*+3;3*-2
• Standard InChI Key: DDYSHSNGZNCTKB-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Au+3].[Au+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Au+3].[Au+3]

Introduction

Physical and Chemical Properties

Physical Properties

Gold(III) oxide presents as a red-brown to dark brown solid with distinctive physical characteristics that differentiate it from other gold compounds. The material exhibits poor crystallinity in its commercial form, largely due to hydration.

Property	Value
Molecular Formula	Au₂O₃
Molecular Weight	441.93 g/mol
Appearance	Red-brown to dark brown solid
Density	11.34 g/cm³
Melting Point	Decomposes before melting
Decomposition Temperature	160-298°C (varies by source)
Solubility in Water	Insoluble

Chemical Properties

The chemical behavior of gold(III) oxide is characterized by its role as an oxidizing agent and its reactivity with various compounds:

• Acid Reactivity: Gold(III) oxide is soluble in hydrochloric acid and nitric acid, forming corresponding gold(III) salts.

• Thermal Decomposition: Upon heating, gold(III) oxide decomposes to form metallic gold and oxygen gas, making it useful as a gold source in certain applications.

• Alkali Reactivity: When dissolved in concentrated alkali solutions, it forms salts containing the Au(OH)₄⁻ ion.

• Redox Properties: Gold(III) oxide acts as an oxidizing agent in many reactions, readily being reduced to metallic gold.

• Cyanide Reactivity: The oxide is soluble in cyanide solutions, forming gold cyanide complexes that are important in gold extraction and electroplating processes.

Structure and Bonding

Crystal Structure

According to X-ray crystallographic studies, Au₂O₃ features a complex structure with square planar gold centers. The compound contains both 2-coordinated and 3-coordinated oxide ions in its structure, creating a network of gold-oxygen bonds.
The four Au-O bond distances in the crystal structure range from 193 to 207 picometers, reflecting the variations in coordination environments around gold atoms. This structural arrangement contributes to the compound's properties and reactivity patterns.

Oxidation State and Electronic Configuration

In Au₂O₃, gold exists in the +3 oxidation state (Au³⁺), which is a d⁸ electronic configuration. This makes gold(III) compounds isoelectronic and isostructural with platinum(II) complexes, which typically adopt square planar geometries. The diminished gap between the 5d, 6s, and 6p orbitals in gold—a consequence of relativistic effects—enables gold to access this higher oxidation state relatively easily.

Hydration Effects

Commercial gold(III) oxide is often hydrated, containing approximately 1.5 H₂O per Au₂O₃ unit. This hydration disrupts the crystallinity of the material and complicates precise structural characterization. The hydrated form can be represented as Au₂O₃·xH₂O, where x indicates the variable water content.

Synthesis Methods

Several methods have been developed for the synthesis of gold(III) oxide, each with specific advantages and limitations.

High-Pressure Crystalline Synthesis

Crystalline Au₂O₃ can be prepared by heating amorphous hydrated gold(III) oxide with perchloric acid and an alkali metal perchlorate in a sealed quartz tube. This reaction requires:

• Temperature of approximately 250°C

• Pressure of around 30 MPa
  This method produces well-defined crystals suitable for structural analysis.

Thermal Dehydration Method

Gold(III) oxide can be synthesized through thermal dehydration of amorphous gold(III) hydroxide at temperatures around 150°C. This process involves careful temperature control to avoid complete decomposition to metallic gold.

Oxygen-DC Glow Discharge Method

Research has demonstrated that very thin gold oxide films with thicknesses less than 1 nm can be prepared by an oxygen-dc glow discharge from gold films. This technique is particularly useful for surface modification applications and the preparation of gold oxide coatings.

Decomposition of Gold(III) Oxide

The thermal instability of gold(III) oxide makes its decomposition pathway a subject of significant scientific interest.

Thermal Decomposition Pathway

Gold(III) oxide undergoes a complex decomposition process as temperature increases:

Temperature Range (°C)	Reaction	Products
<130	[AuOOH·H₂O]* → AuOOH + H₂O	Gold(III) oxide-hydroxide
140-150	2AuOOH → Au₂O₃ + H₂O	Gold(III) oxide
155-165	2Au₂O₃ → 4AuO + O₂ (disputed)	Gold(II) oxide (unstable)
155-290	2Au₂O₃ → 4Au + 3O₂	Metallic gold and oxygen
>300	Complete decomposition	Only metallic gold and oxygen
The existence of intermediate gold oxides such as AuO (gold(II) oxide) or Au₂O remains contentious among researchers, with some studies suggesting these are transient species rather than isolable intermediates.

Mechanism Analysis

The decomposition of gold(III) oxide likely involves multiple interconversion pathways. Some proposed mechanisms include:

• Direct decomposition: 2Au₂O₃ → 4Au + 3O₂

• Sequential reduction: 2Au₂O₃ → 4AuO + O₂ followed by 4AuO → 4Au + 2O₂

• Complex pathways involving Au₂O intermediates: 4Au₂O₃ → 4Au + 2Au₂O + 5O₂
  Research has shown that subsurface gold oxides can be more thermally stable, remaining intact at temperatures over 300°C, while surface oxides decompose more readily.

Applications

Gold(III) oxide has found various applications across different fields, leveraging its unique properties.

Gold Nanoparticle Synthesis

One of the most significant applications of gold(III) oxide is in the halogen-free synthesis of gold nanoparticles. Traditional methods using gold(III) chloride can introduce halide ions that may adversely affect the morphology and structure of the resulting nanoparticles. Gold(III) oxide provides an alternative pathway:

• The reduction of gold(III) oxide in neat oleylamine produces gold nanoparticles with an average size below 10 nm

• The absence of halogen enables efficient alloying of metals when preparing gold-silver bimetallic nanoparticles

• This synthesis pathway has been monitored using UV-Vis spectroscopy, with particle structure and composition characterized by SEM, XPS, and EDX

Catalysis

Gold(III) compounds, including gold(III) oxide, have garnered attention for their catalytic properties:

• Gold in the +III oxidation state has been proposed as a promising species to mediate challenging chemical reactions

• Studies have demonstrated that Au³⁺ in AuV₂O₆⁺ clusters can activate and transform methane into formaldehyde under mild conditions

• The catalytic activity differs significantly between Au³⁺ and Au⁺, with the former showing greater reactivity toward C-H activation

Materials Science

Gold(III) oxide serves as an important material in various applications:

• Used as a pigment in ceramics and glass, providing distinctive coloration

• Serves as a highly insoluble, thermally stable gold source for glass, optic, and ceramic applications

• Functions as a precursor for gold-containing electronic materials

Advanced Research Applications

Recent research has expanded the potential applications of gold(III) oxide:

• Development of gold(III)-based homogeneous catalysts for organic transformations

• Investigation of gold(III) oxide as a component in fuel cells and energy conversion technologies

• Exploration of gold(III) oxide-derived materials in biomedical applications

Research Developments

Gold(III) Chemistry Advances

Recent years have seen remarkable advances in gold(III) chemistry, with gold(III) oxide playing a significant role as a precursor and model compound:

• Synthesis of the first examples of several compound classes hypothesized as part of catalytic cycles, such as gold(III) alkene, alkyne, CO, and hydride complexes

• Demonstration of important catalysis-relevant reaction steps for gold, including migratory insertion and β-H elimination reactions

• Better understanding of reaction pathways like the generation of gold(III) intermediates by oxidative addition and their reductive elimination

Gold(III) Oxide in Cluster Chemistry

Research on gold-doped oxide clusters has provided insights into the fundamental reactivity of gold(III) species:

• Studies on AuV₂O₆⁺ clusters have demonstrated that gold(III) can activate methane molecules, while gold(I) in similar clusters can only absorb CH₄ without activation

• These investigations employed laser ablation, mass selection, and ion trap reactions to characterize reactivity, supported by quantum chemistry calculations

Surface Science Studies

Investigations of gold oxide films and surfaces have contributed to understanding the interfacial chemistry of gold(III) compounds:

• X-ray photoelectron spectroscopy (XPS) studies have characterized very thin gold oxide films prepared by oxygen-dc glow discharge

• These studies have provided insights into the formation and decomposition mechanisms of surface-bound gold oxides